N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide

• Molecular Formula: C18H30N2O3S
• Molecular Weight: 354.5 g/mol
• IUPAC Name: N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide
• InChI: InChI=1S/C18H30N2O3S/c1-6-13-20(14-7-2)24(22,23)16-11-9-15(10-12-16)19-17(21)18(4,5)8-3/h9-12H,6-8,13-14H2,1-5H3,(H,19,21)
• InChI Key: IZMRFIWGZVTPDV-UHFFFAOYSA-N
• SMILES: CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)NC(=O)C(C)(C)CC

Description

N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide, also known as DPSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DPSB is a sulfonamide-based compound that has been synthesized through a multi-step reaction process. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for research purposes.

Mechanism of Action

Further research is needed to explore the mechanism of action of N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide and its effects on various biological processes.
Conclusion
In conclusion, N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide is a promising compound that has gained significant attention in the scientific community due to its potential applications in various fields. The compound's ability to inhibit the COX enzyme and exhibit antibacterial activity makes it a promising candidate for the development of new drugs for the treatment of various diseases. However, further research is needed to explore the potential toxicity of N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide and its applicability in various research areas.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide in lab experiments is its ability to inhibit the COX enzyme, which is involved in various biological processes. This makes N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide a promising candidate for the development of new drugs for the treatment of various diseases. However, one of the limitations of using N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide in lab experiments is its potential toxicity, which may limit its applicability in certain research areas.

Future Directions

There are several future directions for the research on N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide, including:
1. Development of new drugs: N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide's ability to inhibit the COX enzyme makes it a promising candidate for the development of new drugs for the treatment of various diseases.
2. Antibacterial activity: Further research is needed to explore the antibacterial activity of N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide against various strains of bacteria.
3. Toxicity studies: Further studies are needed to explore the potential toxicity of N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide and its applicability in various research areas.
4.

Synthesis Methods

The synthesis of N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide involves a multi-step reaction process that starts with the reaction of 4-aminobenzenesulfonamide with 2,2-dimethylbutyryl chloride. This reaction yields N-(4-aminobenzenesulfonyl)-2,2-dimethylbutanamide, which is then reacted with sodium hydride and dipropyl sulfate to yield N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide.

Scientific Research Applications

N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide has been found to exhibit various biological activities, including anti-inflammatory, analgesic, and antipyretic effects. These effects are attributed to the compound's inhibition of the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. N-[4-(dipropylsulfamoyl)phenyl]-2,2-dimethylbutanamide has also been found to exhibit antibacterial activity against various strains of bacteria, making it a promising candidate for the development of new antibiotics.